3-[(4-tert-butylphenyl)sulfonyl]-N-(3-methoxyphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
H1-Antihistaminic Agents
Research has identified triazoloquinazolinone derivatives as potential H1-antihistaminic agents. A series of compounds, including variations of triazoloquinazolinone, were synthesized and tested for their in vivo H1-antihistaminic activity. These compounds were found to protect animals from histamine-induced bronchospasm significantly. Notably, one compound emerged as particularly active, offering protection comparable to that of chlorpheniramine maleate, a reference standard, but with significantly reduced sedation effects. This suggests that triazoloquinazolinone derivatives could serve as prototypes for the development of a new class of H1-antihistaminic agents, showcasing their potential in scientific research for therapeutic applications (Alagarsamy et al., 2008); (Alagarsamy et al., 2009).
Anticancer Activity
Another application of triazoloquinazolinone derivatives is in the realm of anticancer research. Specific derivatives have been synthesized and tested for their ability to inhibit tubulin polymerization, an essential process in cell division, showcasing potential as anticancer agents. The compounds demonstrated potent anticancer activity across a large panel of cancer cell lines, with notable effects on cell shape changes, migration, and tube formation in endothelial cells. This indicates their potential utility as both direct anticancer agents and vascular disrupting agents, highlighting the versatility of triazoloquinazolinone derivatives in scientific research aimed at developing novel cancer therapies (Driowya et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been shown to have potent activity against certain bacteria such asE. coli , P. aeruginosa , and S. epidermidis . These bacteria are common targets for antimicrobial agents.
Mode of Action
Compounds with similar structures have been synthesized by the nucleophilic substitution reaction . This suggests that the compound may interact with its targets through a similar mechanism, leading to changes in the target’s function.
Biochemical Pathways
Given its antimicrobial activity, it may interfere with essential biochemical pathways in the target bacteria, leading to their inhibition or death .
Result of Action
The compound has shown potent activity against certain bacteria, suggesting that it may lead to their inhibition or death . This indicates that the compound’s action at the molecular and cellular levels results in significant antimicrobial effects.
Future Directions
Properties
IUPAC Name |
3-(4-tert-butylphenyl)sulfonyl-N-(3-methoxyphenyl)triazolo[1,5-a]quinazolin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N5O3S/c1-26(2,3)17-12-14-20(15-13-17)35(32,33)25-24-28-23(27-18-8-7-9-19(16-18)34-4)21-10-5-6-11-22(21)31(24)30-29-25/h5-16H,1-4H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPOHYBFDVWYEIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5=CC(=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.